Cas no 14703-89-0 (4-(N-Methylamino)-3-nitrophenol)

• Product Name: 4-(N-Methylamino)-3-nitrophenol
• CAS No: 14703-89-0
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 1026283
• PubChem ID: 22832045
• Update Time: 2025-07-19

4-(N-Methylamino)-3-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-(N-Methylamino)-3-nitrophenol
• 4-(Dimethylamino)-3-nitrophenol
• 14703-89-0
• AB48379
• 4-(N-Methylamino)-3-nitro phenol
• 4-(METHYLAMINO)-3-NITROPHENOL
• DB-031140
• 4-Methylamino-3-nitro-phenol
• SCHEMBL1435174
• DTXSID70933013
• 4-methylamino-3-nitrophenol
• DQCLXPYMTDGXPJ-UHFFFAOYSA-N
• AKOS012389963
• 14703-88-9
• MFCD08692004
• SY316055

• Inchi： 1S/C7H8N2O3/c1-8-6-3-2-5(10)4-7(6)9(11)12/h2-4,8,10H,1H3
• InChI Key： DQCLXPYMTDGXPJ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C=1)[N+](=O)[O-])NC

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Density: 1.323
• Boiling Point: 340 ºC
• Flash Point: 159 ºC

Additional information on 4-(N-Methylamino)-3-nitrophenol

Recent Advances in the Study of 4-(N-Methylamino)-3-nitrophenol (CAS: 14703-89-0)

4-(N-Methylamino)-3-nitrophenol (CAS: 14703-89-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic uses.

One of the key areas of investigation has been the compound's role in the synthesis of novel pharmaceutical agents. Researchers have identified 4-(N-Methylamino)-3-nitrophenol as a versatile building block in the construction of complex molecules with potential antimicrobial and anticancer properties. Its unique chemical structure, featuring both a nitro group and a methylamino substituent, allows for diverse reactivity and functionalization, making it a valuable tool in medicinal chemistry.

Recent studies have also delved into the compound's mechanism of action at the molecular level. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-(N-Methylamino)-3-nitrophenol exhibit inhibitory effects on specific enzymes involved in inflammatory pathways. This suggests potential applications in the development of anti-inflammatory drugs, although further in vivo studies are needed to confirm these findings.

Another significant advancement is the optimization of synthetic routes for 4-(N-Methylamino)-3-nitrophenol. A team of researchers recently reported a more efficient and environmentally friendly synthesis method, reducing the use of hazardous reagents and improving overall yield. This development is particularly important for scaling up production for potential pharmaceutical applications.

From a safety and toxicological perspective, recent investigations have provided new insights into the compound's profile. While 4-(N-Methylamino)-3-nitrophenol itself shows moderate toxicity in cellular assays, its derivatives have demonstrated improved safety profiles in preliminary studies. Researchers are particularly interested in how structural modifications might enhance both efficacy and safety for therapeutic applications.

The potential applications of 4-(N-Methylamino)-3-nitrophenol extend beyond pharmaceuticals. Recent research has explored its use in materials science, particularly in the development of novel dyes and pigments with specialized properties. The compound's ability to undergo various chemical transformations makes it a promising candidate for creating functional materials with tailored characteristics.

Looking forward, researchers are focusing on several key areas: further elucidation of the compound's biological targets, development of more potent and selective derivatives, and exploration of its potential in combination therapies. The unique chemical features of 4-(N-Methylamino)-3-nitrophenol continue to make it a molecule of significant interest in multiple scientific disciplines.

In conclusion, recent research on 4-(N-Methylamino)-3-nitrophenol (CAS: 14703-89-0) has expanded our understanding of its chemical and biological properties, opening new avenues for its application in drug discovery and materials science. While challenges remain in optimizing its therapeutic potential, the compound's versatility and the recent methodological advances in its synthesis and modification suggest a promising future for this molecule in chemical biology and pharmaceutical research.